Cas no 112571-69-4 (D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt)

• Product Name: D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt
• CAS No: 112571-69-4
• MF: C₆H₂₄N₃O₁₅P₃
• MW: 471.187145233154
• CID: 138768
• PubChem ID: 806
• Update Time: 2025-05-21

D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexaammonium salt (9CI)
• D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE TRIAMMONIUM SALT
• D-INS 1,4,5-TRISPHOSPHATE TRIAMMONIUM SALT
• D-myo-inositol 1,4,5-triphosphate ammonium salt
• D-MYO-INOSITOL-1,4,5-TRIPHOSPHATE TRIAMMONIUM SALT
• INS(1,4,5)P3 3NH3
• 112571-69-4
• Inositol 1,3,4-triphosphate
• DTXSID90868999
• 1219383-17-1
• PD025882
• 93133-76-7
• D-myo-Inositol 1,3,4-tris-phosphate ammonium salt
• SCHEMBL98182
• (2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl) dihydrogen phosphate
• (2,4,5-Trihydroxy-3,6-diphosphonooxycyclohexyl) dihydrogen phosphate
• D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

• Inchi： 1S/C6H15O15P3.3H3N/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);3*1H3/t1-,2-,3-,4+,5-,6-;;;/m1.../s1
• InChI Key： RMXUDDKTOUDFBJ-XKBKZHRLSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](OP(=O)(O)O)[C@@H]([C@@H](O)[C@@H](O)[C@H]1OP(=O)(O)O)O.N.N.N

Computed Properties

• Exact Mass: 471.04200
• Monoisotopic Mass: 414.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 275A^2
• XLogP3: -7

Experimental Properties

• PSA: 300.12000
• LogP: -2.51190

Additional information on D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

Recent Advances in the Study of D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (112571-69-4)

D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (IP3, CAS: 112571-69-4) is a critical secondary messenger involved in intracellular calcium signaling pathways. Recent studies have highlighted its pivotal role in cellular processes such as proliferation, differentiation, and apoptosis, making it a focal point in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on IP3, emphasizing its molecular mechanisms, therapeutic potential, and emerging applications.

One of the most significant breakthroughs in IP3 research is its role in modulating calcium release from the endoplasmic reticulum (ER). A 2023 study published in Nature Chemical Biology demonstrated that IP3 binds to its receptor (IP3R) with high specificity, triggering calcium oscillations that regulate gene expression and cell fate decisions. The study utilized cryo-EM to resolve the IP3-IP3R complex structure at 3.2 Å resolution, revealing novel binding sites that could be targeted for drug development.

In the context of disease, IP3 signaling has been implicated in cancer and neurodegenerative disorders. For instance, a recent Cell Reports paper (2024) identified aberrant IP3R activity in glioblastoma cells, leading to dysregulated calcium homeostasis and tumor progression. Pharmacological inhibition of IP3R using synthetic analogs of D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt showed promising results in preclinical models, reducing tumor growth by 40%.

Advancements in synthetic chemistry have also enabled the production of stabilized IP3 analogs with enhanced bioavailability. A 2024 Journal of Medicinal Chemistry article detailed the synthesis of a hexaammonium salt derivative (112571-69-4) with improved membrane permeability, enabling its use in in vivo studies. This derivative exhibited prolonged activity in zebrafish models, opening new avenues for studying calcium signaling in developmental biology.

Despite these advances, challenges remain in translating IP3-based therapies to clinical settings. Off-target effects and dose-limiting toxicity were noted in a phase I trial (2023) for an IP3R modulator in pancreatic cancer. Future research directions include engineering tissue-specific IP3 delivery systems and combining IP3-targeting agents with immunotherapy.

In conclusion, D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (112571-69-4) continues to be a cornerstone molecule in understanding calcium signaling. Its multifaceted roles in health and disease underscore the need for interdisciplinary collaboration to harness its full therapeutic potential.